(3R*,4R*)-1-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)acetyl]-3,4-dimethyl-3-pyrrolidinol

• IUPAC Name: 2-(4-chloro-3,5-dimethylpyrazol-1-yl)-1-[(3R,4R)-3-hydroxy-3,4-dimethylpyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C13H20ClN3O2/c1-8-5-16(7-13(8,4)19)11(18)6-17-10(3)12(14)9(2)15-17/h8,19H,5-7H2,1-4H3/t8-,13+/m1/s1
• InChI Key: UKEMDZZDEAZHPO-OQPBUACISA-N
• Canonical SMILES: CC1CN(CC1(C)O)C(=O)CN2C(=C(C(=N2)C)Cl)C
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C)O)C(=O)CN2C(=C(C(=N2)C)Cl)C
• Molecular Formula: C13H20ClN3O2
• Molecular Weight: 285.77 g/mol

Description

The compound is a synthetic molecule that features structural elements common in organic and medicinal chemistry, such as a pyrazol ring and a pyrrolidinol backbone. This molecular architecture is often explored for potential biological activities and chemical properties.

Synthesis Analysis

The synthesis of similar pyrazole derivatives involves multiple steps, including condensation, cyclization, and functional group transformations. These processes typically employ techniques like NMR, IR spectroscopies, and HRMS analyses for characterization (Li-qun Shen et al., 2012).

Molecular Structure Analysis

The molecular structure of related compounds is usually determined using X-ray diffraction, compared to density-functional-theory (DFT) calculations. This approach helps in understanding the spatial arrangement and electronic properties of the molecule (Li-qun Shen et al., 2012).